N1-(2-cyanophenyl)-N2-(2-(2-(3-fluorophenyl)thiazol-4-yl)ethyl)oxalamide

• IUPAC Name: N'-(2-cyanophenyl)-N-[2-[2-(3-fluorophenyl)-1,3-thiazol-4-yl]ethyl]oxamide
• InChI: InChI=1S/C20H15FN4O2S/c21-15-6-3-5-13(10-15)20-24-16(12-28-20)8-9-23-18(26)19(27)25-17-7-2-1-4-14(17)11-22/h1-7,10,12H,8-9H2,(H,23,26)(H,25,27)
• InChI Key: HFLZXVMRYLUBBD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C#N)NC(=O)C(=O)NCCC2=CSC(=N2)C3=CC(=CC=C3)F
• Molecular Formula: C20H15FN4O2S
• Molecular Weight: 394.4 g/mol

Description

Synthesis Analysis

The synthesis of Compound X involves several steps, including condensation reactions, cyclization, and functional group transformations. Researchers have reported various synthetic routes, such as amidation reactions between appropriate precursors or cyclization of thiazole derivatives . Detailed synthetic protocols can be found in the literature.

Scientific Research Applications

Thiazole-Based Compounds in Drug Design

Thiazole, a heterocyclic compound featuring a sulfur atom and a nitrogen atom, is a core structure in many pharmacologically active compounds. Thiazole derivatives have been extensively studied for their diverse biological activities, including antimicrobial, anticancer, anti-inflammatory, and antiviral effects. For instance, thiazole-containing compounds have shown potential as antimicrobial agents due to their ability to inhibit bacterial growth by targeting essential enzymes or pathways critical for bacterial survival (Wardkhan et al., 2008).